Cas no 145689-41-4 (2-(2,3-Difluorophenyl)acetic acid)

• Product Name: 2-(2,3-Difluorophenyl)acetic acid
• CAS No: 145689-41-4
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD00040968
• CID: 64940
• PubChem ID: 520772
• Update Time: 2025-05-20

2-(2,3-Difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)acetic acid
• 2,3-difluorophenyl acetic acid
• RARECHEM AL BO 0630
• 2,3-DIFLUOROBENZENEACETIC ACID
• 2,3-DI-THIOPHEN-2-YL-ACRYLIC ACID
• Acid 2,3-difluoro
• Benzeneacetic acid, 2,3-difluoro-
• 2,3-Difluorophenylacetic acid
• 2,3-Difluorophenylaceticacid97%
• 2 3-DIFLUOROPHENYLACETIC ACID 97%
• EN300-100654
• BP-12749
• AKOS005145831
• J-008137
• PS-8680
• SCHEMBL723768
• BCP27245
• SY005482
• FT-0609622
• FT-0609623
• 2-(2,3-difluorophenyl)acetic acid;2,3-DIFLUOROPHENYLACETIC ACID
• MFCD00040968
• AM20060800
• (2,3-difluorophenyl)acetic acid
• (2,3-difluoro-phenyl)acetic acid
• 145689-41-4
• DTXSID20334455
• CS-W002195
• Z445167096
• AC-1066
• D3889
• 2,3-Difluorophenylacetic acid, 97%
• (2,3-difluorophenyl)-acetic acid
• 2,3-Difluorophenylacetic acid,99%
• DB-025310

• MDL： MFCD00040968
• Inchi： 1S/C8H6F2O2/c9-6-3-1-2-5(8(6)10)4-7(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： UXSQXUSJGPVOKT-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC(=O)O)F

Computed Properties

• Exact Mass: 172.03400
• Monoisotopic Mass: 172.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.373g/cm3
• Melting Point: 116.0 to 120.0 deg-C
• Boiling Point: 258.1ºC at 760mmHg
• Flash Point: 109.9℃
• Refractive Index: 1.491
• PSA: 37.30000
• LogP: 1.59190
• Solubility: Slightly soluble in water

2-(2,3-Difluorophenyl)acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(2,3-Difluorophenyl)acetic acid

Introduction to 2-(2,3-Difluorophenyl)acetic acid (CAS No. 145689-41-4)

2-(2,3-Difluorophenyl)acetic acid (CAS No. 145689-41-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluorophenyl substituent, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 2-(2,3-Difluorophenyl)acetic acid consists of a carboxylic acid group attached to a 2,3-difluorophenyl ring. The presence of fluorine atoms imparts unique chemical and physical properties to the molecule, including enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profiles of drugs derived from this compound.

Recent studies have highlighted the potential of 2-(2,3-Difluorophenyl)acetic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. The researchers synthesized a series of 2-(2,3-Difluorophenyl)acetic acid-based compounds and evaluated their efficacy in both in vitro and in vivo models. The results demonstrated significant reductions in inflammation markers and pain responses, suggesting potential applications in the treatment of chronic inflammatory diseases such as arthritis.

In another notable study, published in the Bioorganic & Medicinal Chemistry Letters (2020), scientists explored the use of 2-(2,3-Difluorophenyl)acetic acid as a scaffold for developing new antiviral agents. The researchers focused on modifying the difluorophenyl ring to enhance the compound's ability to inhibit viral replication. The synthesized derivatives showed promising antiviral activity against several strains of influenza virus, opening up new avenues for antiviral drug discovery.

The synthetic versatility of 2-(2,3-Difluorophenyl)acetic acid has also been leveraged in the development of agrochemicals. A study published in the Pest Management Science (2019) investigated the use of this compound as an intermediate in the synthesis of novel herbicides. The researchers found that derivatives of 2-(2,3-Difluorophenyl)acetic acid exhibited high selectivity and efficacy against a range of weed species, making them promising candidates for commercial herbicides.

In addition to its applications in pharmaceuticals and agrochemicals, 2-(2,3-Difluorophenyl)acetic acid has been studied for its potential use in materials science. Research published in the Journal of Materials Chemistry A (2018) explored the use of this compound as a building block for designing advanced functional materials. The unique electronic properties imparted by the difluorophenyl group were found to enhance the performance of materials in applications such as photovoltaics and sensors.

The safety profile of 2-(2,3-Difluorophenyl)acetic acid is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity when used within recommended concentrations. However, proper handling and storage practices are essential to ensure safety and compliance with regulatory guidelines.

In conclusion, 2-(2,3-Difluorophenyl)acetic acid (CAS No. 145689-41-4) is a multifunctional compound with a wide range of applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for scientists and researchers working to develop innovative solutions across various fields.